N-cycloheptyl-2-[3-(2-thienylcarbonyl)-1H-indol-1-yl]acetamide

• IUPAC Name: N-cycloheptyl-2-[3-(thiophene-2-carbonyl)indol-1-yl]acetamide
• InChI: InChI=1S/C22H24N2O2S/c25-21(23-16-8-3-1-2-4-9-16)15-24-14-18(17-10-5-6-11-19(17)24)22(26)20-12-7-13-27-20/h5-7,10-14,16H,1-4,8-9,15H2,(H,23,25)
• InChI Key: JLUHHVWHCQXMGL-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CN2C=C(C3=CC=CC=C32)C(=O)C4=CC=CS4
• Molecular Formula: C22H24N2O2S
• Molecular Weight: 380.5 g/mol

Description

N-cycloheptyl-2-[3-(2-thienylcarbonyl)-1H-indol-1-yl]acetamide, also known as CT-3, is a synthetic cannabinoid that has been studied for its potential therapeutic applications. This compound has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various conditions.

Mechanism of Action

N-cycloheptyl-2-[3-(2-thienylcarbonyl)-1H-indol-1-yl]acetamide is believed to exert its effects through the activation of cannabinoid receptors in the body. Specifically, it has been shown to bind to the CB2 receptor, which is primarily found in immune cells and is involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects:
N-cycloheptyl-2-[3-(2-thienylcarbonyl)-1H-indol-1-yl]acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in immune cells. It has also been shown to decrease the activation of NF-kappaB, a transcription factor involved in the regulation of inflammation. In addition, N-cycloheptyl-2-[3-(2-thienylcarbonyl)-1H-indol-1-yl]acetamide has been shown to decrease the release of substance P, a neuropeptide involved in pain signaling.

Advantages and Limitations for Lab Experiments

One advantage of using N-cycloheptyl-2-[3-(2-thienylcarbonyl)-1H-indol-1-yl]acetamide in lab experiments is its specificity for the CB2 receptor, which allows for the investigation of the role of this receptor in various biological processes. However, one limitation is that N-cycloheptyl-2-[3-(2-thienylcarbonyl)-1H-indol-1-yl]acetamide is a synthetic compound and may not fully replicate the effects of endogenous cannabinoids in the body.

Future Directions

There are several potential future directions for research on N-cycloheptyl-2-[3-(2-thienylcarbonyl)-1H-indol-1-yl]acetamide. One area of interest is its potential use in the treatment of inflammatory conditions, such as arthritis. Another potential area of research is its use in the treatment of neuropathic pain. Additionally, further studies could investigate the effects of N-cycloheptyl-2-[3-(2-thienylcarbonyl)-1H-indol-1-yl]acetamide on other biological processes, such as immune function and cell proliferation.

Synthesis Methods

The synthesis of N-cycloheptyl-2-[3-(2-thienylcarbonyl)-1H-indol-1-yl]acetamide involves the reaction of 3-(2-thienylcarbonyl)-1H-indole with cycloheptylamine and acetic anhydride. The resulting compound is then purified through recrystallization to obtain the final product.

Scientific Research Applications

N-cycloheptyl-2-[3-(2-thienylcarbonyl)-1H-indol-1-yl]acetamide has been studied for its potential therapeutic applications, particularly in the treatment of pain and inflammation. It has been shown to have analgesic effects in animal models of pain, as well as anti-inflammatory properties in models of inflammation.